Cas no 93264-47-2 (4-(Pyrrolidin-1-yl)butan-1-ol)

• Product Name: 4-(Pyrrolidin-1-yl)butan-1-ol
• CAS No: 93264-47-2
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD03211288
• CID: 830286
• PubChem ID: 13171952
• Update Time: 2025-10-30

4-(Pyrrolidin-1-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidin-1-yl)butan-1-ol
• 4-(1-Pyrrolidinyl)-1-butanol
• 4-(1-pyrrolidinyl)butan-1-ol
• 4-pyrrolidin-1-ylbutan-1-ol
• 1-Pyrrolidinebutanol
• 4-pyrrolidin-1-ylbutan-1-ol(SALTDATA: FREE)
• 4-pyrrolidino-butan-1-ol
• 4-pyrrolidinylbutan-1-ol
• EN300-67029
• MFCD03211288
• BB 0254211
• BS-38517
• 4-(pyrrolidin-1-yl) butan-1-ol
• ONQHKOLMQDHHDN-UHFFFAOYSA-N
• 4-PYRROLIDIN-1-YL-BUTAN-1-OL
• 4-(1-Pyrrolidinyl)butanol
• AKOS000319730
• SCHEMBL8820
• CS-0257343
• 93264-47-2
• DTXSID70524546
• Z425793748
• G27664

• MDL： MFCD03211288
• Inchi： 1S/C8H17NO/c10-8-4-3-7-9-5-1-2-6-9/h10H,1-8H2
• InChI Key： ONQHKOLMQDHHDN-UHFFFAOYSA-N
• SMILES： OCCCCN1CCCC1

Computed Properties

• Exact Mass: 143.13100
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.969
• Boiling Point: 223.367°C at 760 mmHg
• Flash Point: 92.369°C
• Refractive Index: 1.482
• PSA: 23.47000
• LogP: 0.79260

4-(Pyrrolidin-1-yl)butan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 4-(Pyrrolidin-1-yl)butan-1-ol

4-(Pyrrolidin-1-yl)butan-1-ol: A Comprehensive Overview

4-(Pyrrolidin-1-yl)butan-1-ol (CAS No. 93264-47-2) is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, also known as pyrrolidine alcohol derivative, belongs to the class of secondary alcohols and features a unique structure that combines a pyrrolidine ring with a hydroxyl group. The molecule's structure, which includes a five-membered nitrogen-containing ring, contributes to its distinctive chemical properties and diverse applications.

The synthesis of 4-(Pyrrolidin-1-yl)butan-1-ol is typically achieved through nucleophilic substitution reactions or through the hydrolysis of corresponding nitriles. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemistry practices. Researchers have also explored the use of microwave-assisted synthesis to enhance reaction rates and selectivity, further expanding the potential for large-scale production.

One of the most notable applications of 4-(Pyrrolidin-1-yl)butan-1-ol is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of various bioactive compounds. For instance, this compound has been utilized in the development of neuroprotective agents and anti-inflammatory drugs, showcasing its potential in drug discovery. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmaceutical applications, 4-(Pyrrolidin-1-yl)butan-1-ol has found utility in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit promising properties for gas storage, catalysis, and sensing applications, making them a focal point for ongoing research.

The chemical stability and reactivity of 4-(Pyrrolidin-1-yil)butan-l -ol make it an ideal candidate for various organic transformations. For example, it can undergo oxidation to form corresponding ketones or serve as a nucleophile in substitution reactions. Recent investigations have explored its role in enantioselective synthesis, where it acts as a chiral auxiliary to facilitate the formation of optically active compounds.

From an environmental perspective, the biodegradability and toxicity profile of 4-(Pyrrolidin-l -yil)butan-l -ol are critical considerations for its safe handling and disposal. Studies have demonstrated that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. Efforts are underway to develop eco-friendly degradation pathways and recycling strategies to minimize its environmental impact.

In conclusion, 4-(Pyrrolidin-l -yil)butan-l -ol (CAS No. 93264-l7-l7) stands out as a multifaceted compound with wide-ranging applications across diverse fields. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and application development, position it as a key player in modern chemistry research. As researchers continue to unlock its potential, this compound is poised to contribute significantly to both scientific innovation and industrial progress.